Cas no 125251-42-5 (Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)-)

Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- structure

125251-42-5 structure

Product Name:Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)-

CAS No:125251-42-5

MF:C₂₂H₄₂Si₂

MW:362.73988866806

CID:1221384

PubChem ID:11405807

Update Time:2025-04-20

Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

- tri(propan-2-yl)-[4-tri(propan-2-yl)silylbuta-1,3-diynyl]silane
- 1,4-bis(triisopropylsilyl)buta-1,3-diyne
- 125251-42-5
- (Butane-1,3-diyne-1,4-diyl)bis(triisopropylsilane)
- CS-0254981
- DTXSID20464928
- Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)-
- Inchi： 1S/C22H42Si2/c1-17(2)23(18(3)4,19(5)6)15-13-14-16-24(20(7)8,21(9)10)22(11)12/h17-22H,1-12H3
- InChI Key： OICLCUORDURFKG-UHFFFAOYSA-N
- SMILES： [Si](C#CC#C[Si](C(C)C)(C(C)C)C(C)C)(C(C)C)(C(C)C)C(C)C

Computed Properties

Exact Mass: 362.28266
Monoisotopic Mass: 362.28250441g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 24
Rotatable Bond Count: 9
Complexity: 430
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

Silane, 1,3-butadiyne-1,4-diylbis[tris(1-methylethyl)- Production Method

Production Method 1

1174908-08-7

125251-42-5

89343-06-6

Reaction Conditions

1.1 Reagents: Sodium methoxide , Benzeneacetic acid, α-diazo-, methyl ester Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-hydroxydirhodium , BINAP Solvents: Toluene ; 1 h, 90 °C; 90 °C → rt

Reference

: Rhodium(I)-Catalyzed Sequential C(sp)-C(sp3) and C(sp3)-C(sp3) Bond Formation through Migratory Carbene Insertion

Xia, Ying; Feng, Sheng; Liu, Zhen; Zhang, Yan; Wang, Jianbo, Angewandte Chemie, 2015, 54(27), 7891-7894